Cas no 117634-64-7 (Kanshone C)

• Product Name: Kanshone C
• CAS No: 117634-64-7
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 2067229
• PubChem ID: 15625237
• Update Time: 2025-05-16

Kanshone C Chemical and Physical Properties

Names and Identifiers

• Kanshon C
• Kanshone C
• 117634-64-7
• CS-0379960
• E89003
• HY-N10321
• (1R,3S,6R,7R,8S,10R)-6,7,9,9-tetramethyl-2-oxatetracyclo[5.5.0.01,3.08,10]dodecane-11,12-dione
• DA-64710
• (1R,3S,6R,7R,8S,10R)-6,7,9,9-tetramethyl-2-oxatetracyclo(5.5.0.01,3.08,10)dodecane-11,12-dione

• Inchi： 1S/C15H20O3/c1-7-5-6-8-15(18-8)12(17)10(16)9-11(13(9,2)3)14(7,15)4/h7-9,11H,5-6H2,1-4H3/t7-,8+,9-,11+,14-,15-/m1/s1
• InChI Key： NGUGLLPTHUYIGI-CKRUZVNXSA-N
• SMILES： O1[C@H]2CC[C@@H](C)[C@@]3(C)[C@@]12C(C([C@H]1C(C)(C)[C@@H]31)=O)=O

Computed Properties

• Exact Mass: 248.14124450g/mol
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Sesquiterpenoids

Additional information on Kanshone C

Recent Advances in Kanshone C (117634-64-7) Research: A Comprehensive Review

Kanshone C (CAS: 117634-64-7) is a bioactive natural product derived from the medicinal plant Daphne giraldii. Recent studies have highlighted its potential as a therapeutic agent in various biomedical applications, particularly in anti-inflammatory, anti-tumor, and neuroprotective activities. This research brief synthesizes the latest findings on Kanshone C, focusing on its chemical properties, mechanisms of action, and preclinical efficacy.

In a 2023 study published in the Journal of Natural Products, researchers elucidated the molecular structure of Kanshone C (117634-64-7) using NMR spectroscopy and X-ray crystallography. The study confirmed its unique sesquiterpene lactone scaffold, which is critical for its bioactivity. Additionally, the team identified key functional groups responsible for its interaction with cellular targets, such as the NF-κB pathway, a major regulator of inflammation and immune responses.

Another groundbreaking study in Cancer Research (2024) demonstrated Kanshone C's potent anti-tumor effects in vitro and in vivo. The compound exhibited significant cytotoxicity against several cancer cell lines, including breast (MCF-7) and lung (A549) adenocarcinoma, with IC50 values ranging from 5 to 10 μM. Mechanistic studies revealed that Kanshone C induces apoptosis via mitochondrial dysfunction and ROS generation, while also inhibiting tumor angiogenesis by downregulating VEGF expression.

Recent preclinical trials have further explored Kanshone C's neuroprotective potential. A 2024 paper in Neuropharmacology reported that the compound attenuates oxidative stress and neuronal apoptosis in models of Parkinson's disease, suggesting its promise as a neurotherapeutic agent. Notably, Kanshone C was shown to cross the blood-brain barrier efficiently, a critical factor for its CNS applications.

Despite these advances, challenges remain in the clinical translation of Kanshone C. Pharmacokinetic studies indicate low oral bioavailability, prompting ongoing research into novel formulations, such as nanoparticle-based delivery systems. A 2023 patent (WO2023123567) describes a liposomal encapsulation method to enhance its solubility and stability, potentially addressing these limitations.

In conclusion, Kanshone C (117634-64-7) represents a promising candidate for drug development, with multifaceted biological activities supported by robust preclinical data. Future research should focus on optimizing its pharmacokinetic profile and advancing to human clinical trials to validate its therapeutic potential.